Cas no 253158-28-0 (Climacostol)

• Product Name: Climacostol
• CAS No: 253158-28-0
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 1064674
• PubChem ID: 10704873
• Update Time: 2025-05-19

Climacostol Chemical and Physical Properties

Names and Identifiers

• Climacostol
• 5-[(Z)-non-2-enyl]benzene-1,3-diol
• 5-(2Z)-2-Nonen-1-yl-1,3-benzenediol
• 5-(2Z)-2-Nonenyl-1,3-benzenediol
• (Z)-5-(non-2-en-1-yl)benzene-1,3-diol
• 253158-28-0
• 5-[(Z)-non-2-enyl]benzene-1, 3-diol
• 5-((Z)-non-2-en-1-yl)resorcinol
• J-015929
• LMPK15030016
• 5-(z)-non-2-enyl-benzene-1,3-diol
• DTXSID90443780

• Inchi： 1S/C15H22O2/c1-2-3-4-5-6-7-8-9-13-10-14(16)12-15(17)11-13/h7-8,10-12,16-17H,2-6,9H2,1H3/b8-7-
• InChI Key： VKWFGJNPZKSIEL-FPLPWBNLSA-N
• SMILES： OC1C=C(C=C(C=1)C/C=C\CCCCCC)O

Computed Properties

• Exact Mass: 234.16200
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 4.16690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols

Additional information on Climacostol

Exploring Climacostol (CAS No. 253158-28-0): A Natural Compound with Multifaceted Biological Potential

Climacostol (CAS No. 253158-28-0) is a naturally occurring secondary metabolite first isolated from the ciliate protist Climacostomum virens. This unique polyketide-derived compound has garnered significant scientific interest due to its distinctive chemical structure and diverse biological activities. Researchers are particularly intrigued by its potential applications in antimicrobial therapies, cancer research, and neuroprotective studies, making it a subject of growing importance in modern biochemical research.

The molecular structure of Climacostol features a resorcinolic core with a long aliphatic side chain, which contributes to its amphipathic properties. This structural characteristic enables interactions with biological membranes, a property that has sparked investigations into its membrane-targeting mechanisms. Recent studies published in journals like Marine Drugs and Bioorganic Chemistry highlight its ability to modulate cellular processes through this unique mode of action.

One of the most compelling aspects of Climacostol research relates to its antitumor properties. Current investigations focus on its selective cytotoxicity against certain cancer cell lines while showing minimal effects on normal cells. This selectivity aligns with the growing demand for targeted cancer therapies with reduced side effects. The compound's potential to induce apoptosis through oxidative stress pathways has become a particularly hot topic in cancer research forums and natural product conferences.

Beyond oncology, Climacostol demonstrates remarkable antimicrobial activity against various pathogenic strains. In an era of increasing antibiotic resistance, researchers are examining its mechanism of action against drug-resistant bacteria, with preliminary results suggesting it may disrupt bacterial membrane integrity. These findings position Climacostol as a potential candidate for developing new classes of antimicrobial agents.

The compound's neuroprotective effects have also captured scientific attention. Studies indicate potential applications in neurodegenerative conditions, coinciding with rising public interest in natural neuroprotective compounds. This aspect of Climacostol research frequently appears in searches related to cognitive health supplements and alternative neurology treatments.

From an ecological perspective, Climacostol serves as a chemical defense mechanism for its producer organism against predators. This natural function has inspired research into its potential as an eco-friendly biopesticide, aligning with current trends in sustainable agriculture and reduced chemical pesticide use.

The biosynthesis pathway of Climacostol involves type I polyketide synthase enzymes, offering opportunities for biotechnological production through synthetic biology approaches. This aspect resonates with the growing field of microbial fermentation for natural product synthesis, a topic frequently searched by biotech professionals and pharmaceutical researchers.

Analytical methods for Climacostol detection and quantification typically employ HPLC techniques coupled with mass spectrometry. These protocols are crucial for quality control in research applications and potential future pharmaceutical development. The compound's stability profile and solubility characteristics are currently being optimized to enhance its bioavailability for therapeutic applications.

Recent patent filings related to Climacostol derivatives indicate growing commercial interest in this compound. Pharmaceutical companies are particularly focused on structural modifications to improve its pharmacokinetic properties while maintaining biological activity. These developments frequently appear in searches for novel drug candidates and natural product derivatives.

As research progresses, Climacostol continues to reveal new dimensions of biological activity. Its unique combination of properties makes it a compelling subject for interdisciplinary research bridging marine biology, medicinal chemistry, and pharmacology. The compound's journey from a microbial defense molecule to a potential therapeutic agent exemplifies the untapped potential of marine natural products in addressing contemporary health challenges.